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The table below summarizes the core experimental findings on how the 2'-azido modification, including on

guanosine, influences RNA structure as determined by CD spectroscopy.

Aspect Analyzed Experimental Finding Experimental Context

Overall RNA
Conformation

CD spectra indicate retention of a

typical A-form double helical
geometry [1].

Analysis of a 15-nucleotide hairpin RNA

with site-specific 2'-azido adenosine
modification [1].

Impact on
Thermal Stability
(Tm)

Modest destabilization; a decrease in
melting temperature (Tm) of about 0.8-

0.9°C per modification was observed
[1].

Comparison of the unmodified hairpin
(5'-GAAGGGCAACCUUCG) with its 2'-

azido-modified counterparts [1].

Experimental Protocol for CD Analysis

The methodology used in the cited studies provides a template for how such CD spectroscopy analyses are

performed [1]:

Sample Preparation: Synthesize RNA oligonucleotides containing site-specific 2'-azido nucleosides
(e.g., via phosphotriester chemistry [1] or diazotransfer reaction [2]). Purify the RNA, for instance, by

anion-exchange HPLC [1].
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Measurement Parameters:

Buffer: 150 mM NaCl, 10 mM Na₂HPO₄, pH 7.0 [1].
Temperature Control: The experiment is run with temperature control to monitor melting

behavior.
Data Collection: CD spectra are acquired across a relevant wavelength range (e.g., 200-320

nm). For thermal melting curves, the ellipticity is monitored at a specific wavelength (e.g., 270
nm) as the temperature is ramped [1].

Data Analysis:
Structural Confirmation: The acquired CD spectrum of the modified RNA is compared to the

spectrum of an unmodified control RNA and to known reference spectra for A-form RNA [1] [3].
Thermal Melting Analysis: The melting temperature (Tm) is determined from the thermal

denaturation curve, which plots ellipticity change against temperature.

Research Context and Workflow

The following diagram illustrates the logical workflow and role of CD spectroscopy in characterizing 2'-

azido-modified RNA, based on the general research context [2] [1]:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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